Cas no 922702-39-4 (3-fluoro-N-4-(methylsulfanyl)-1,3-benzothiazol-2-ylbenzamide)

• Product Name: 3-fluoro-N-4-(methylsulfanyl)-1,3-benzothiazol-2-ylbenzamide
• CAS No: 922702-39-4
• MF: C₁₅H₁₁FN₂OS₂
• MW: 318.389044046402
• CID: 5498229
• Update Time: 2025-07-21

3-fluoro-N-4-(methylsulfanyl)-1,3-benzothiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 3-fluoro-N-[4-(methylthio)-2-benzothiazolyl]-
• 3-fluoro-N-4-(methylsulfanyl)-1,3-benzothiazol-2-ylbenzamide

• Inchi： 1S/C15H11FN2OS2/c1-20-11-6-3-7-12-13(11)17-15(21-12)18-14(19)9-4-2-5-10(16)8-9/h2-8H,1H3,(H,17,18,19)
• InChI Key： WNARXUNOSGQLQO-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=C(SC)C=CC=C2S1)(=O)C1=CC=CC(F)=C1

Additional information on 3-fluoro-N-4-(methylsulfanyl)-1,3-benzothiazol-2-ylbenzamide

Introduction to 3-fluoro-N-4-(methylsulfanyl)-1,3-benzothiazol-2-ylbenzamide (CAS No. 922702-39-4) in Modern Pharmaceutical Research

The compound 3-fluoro-N-4-(methylsulfanyl)-1,3-benzothiazol-2-ylbenzamide (CAS No. 922702-39-4) represents a significant advancement in the field of medicinal chemistry, particularly in the design of novel therapeutic agents. Its unique structural features, comprising a benzothiazole core substituted with a fluoro and methylsulfanyl group, make it a promising candidate for further exploration in drug discovery. This introduction delves into the compound's chemical properties, potential biological activities, and its relevance to contemporary research trends.

The molecular structure of 3-fluoro-N-4-(methylsulfanyl)-1,3-benzothiazol-2-ylbenzamide is characterized by a benzothiazole scaffold, which is a well-known pharmacophore in medicinal chemistry due to its ability to interact with biological targets such as enzymes and receptors. The presence of a fluoro group at the 3-position enhances the compound's lipophilicity and metabolic stability, while the methylsulfanyl group at the 4-position contributes to its binding affinity and selectivity. These modifications are strategically designed to optimize pharmacokinetic and pharmacodynamic profiles.

Recent studies have highlighted the importance of benzothiazole derivatives in the development of antimicrobial, anti-inflammatory, and anticancer agents. The fluoro substituent, in particular, has been extensively studied for its ability to improve drug efficacy by enhancing binding interactions with biological targets. In contrast, the methylsulfanyl group is known to modulate the electronic properties of the molecule, thereby influencing its biological activity. These structural features make 3-fluoro-N-4-(methylsulfanyl)-1,3-benzothiazol-2-ylbenzamide a versatile scaffold for further chemical optimization.

In the context of modern drug discovery, computational methods such as molecular docking and virtual screening have been instrumental in identifying potential hits like 3-fluoro-N-4-(methylsulfanyl)-1,3-benzothiazol-2-ylbenzamide. These techniques allow researchers to predict binding affinities and interactions with target proteins with high accuracy. Preliminary computational studies suggest that this compound may exhibit inhibitory activity against various enzymes implicated in diseases such as cancer and inflammation. This aligns with recent findings that benzothiazole derivatives can serve as effective scaffolds for developing small-molecule inhibitors.

Experimental validation of these computational predictions is crucial for advancing the compound into clinical development. In vitro assays have been conducted to evaluate the biological activity of 3-fluoro-N-4-(methylsulfanyl)-1,3-benzothiazol-2-ylbenzamide, focusing on its potential as an inhibitor of key enzymes such as kinases and cyclooxygenases. Initial results indicate promising activity against several targets, warranting further investigation into its therapeutic potential. Additionally, structural modifications based on these findings could lead to more potent and selective derivatives.

The synthesis of 3-fluoro-N-4-(methylsulfanyl)-1,3-benzothiazol-2-ylbenzamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex core structure efficiently. The use of fluorinated building blocks has also been critical in achieving the desired substitution pattern at the 3-position.

The pharmacokinetic properties of 3-fluoro-N-4-(methylsulfanyl)-1,3-benzothiazol-2-ylbenzamide are another area of interest. Studies have shown that fluorinated compounds often exhibit improved bioavailability due to their enhanced lipophilicity and resistance to metabolic degradation. Furthermore, the presence of polar functional groups such as the sulfanyl moiety can influence solubility and distribution within biological systems. Understanding these properties is essential for designing prodrugs or formulations that maximize therapeutic efficacy.

Regulatory considerations also play a vital role in the development process of novel compounds like 3-fluoro-N-4-(methylsulfanyl)-1,3-benzothiazol-2-ylbenzamide. Compliance with guidelines set forth by agencies such as the FDA and EMA ensures that safety and efficacy are rigorously evaluated before clinical use. Preclinical studies involving cell-based assays and animal models are necessary to assess potential toxicity and side effects. These studies provide critical data for regulatory submissions and help guide subsequent clinical trial design.

The future direction of research on 3-fluoro-N-4-(methylsulfanyl)-1,3-benzothiazol-2-ylbenzamide includes exploring its potential in combination therapies with other drugs or nanoparticles for enhanced therapeutic effects. Additionally, green chemistry principles are being integrated into synthetic routes to minimize environmental impact while maintaining high efficiency. Collaborative efforts between academic institutions and pharmaceutical companies will be essential in translating laboratory findings into viable therapeutic options for patients worldwide.

In conclusion,3-fluoro-N-4-(methylsulfanyl)-1,3-benzothiazol-2-yiben zamide (CAS No. 922702-39) represents a significant advancement in medicinal chemistry with its unique structural features and promising biological activities. Its development underscores the importance of innovative approaches in drug discovery and highlights the potential of benzothiazole derivatives as therapeutic agents. Continued research efforts will further elucidate its therapeutic applications and contribute to improving global health outcomes.